Cas no 3622-64-8 ((hexan-2-ylideneamino)urea)

(hexan-2-ylideneamino)urea structure
(hexan-2-ylideneamino)urea structure
Product Name:(hexan-2-ylideneamino)urea
CAS No:3622-64-8
MF:C7H15N3O
MW:157.213501214981
CID:921140
PubChem ID:6152474
Update Time:2025-04-19

(hexan-2-ylideneamino)urea Chemical and Physical Properties

Names and Identifiers

    • (hexan-2-ylideneamino)urea
    • (E)-Hexan-2-one oxime
    • 2-Hexanone oxime, syn+anti
    • 2-Hexanon-semicarbazon
    • Einecs 226-
    • hexan-2-one oxime
    • hexan-2-one semicarbazone
    • Hexan-2-on-oxim
    • Hexan-2-onsemicarbazon
    • Hexan-2-on-semicarbazon
    • Hexanon-(2)-semicarbazon
    • Hexan-oxim-(2)
    • methyl butyl ketone oxime
    • Methyl butyl ketoxime
    • Methyl N-butyl ketone oxime
    • Methyl n-butyl ketoxime
    • Methylbutylketon-semicarbazon
    • Methyl-butylketon-semicarbazon
    • Methyl-butyl-ketoxim
    • Nsc 73136
    • NSC409563
    • 3622-64-8
    • NSC-409563
    • 2-Hexanone, semicarbazone
    • Inchi: 1S/C7H15N3O/c1-3-4-5-6(2)9-10-7(8)11/h3-5H2,1-2H3,(H3,8,10,11)/b9-6-
    • InChI Key: HWOZJMWUVWDNOO-TWGQIWQCSA-N
    • SMILES: O=C(N)N/N=C(/C)\CCCC

Computed Properties

  • Exact Mass: 157.12165
  • Monoisotopic Mass: 157.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.48
  • LogP: 2.31200
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